Cas no 2171895-40-0 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171895-40-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6205456
• PubChem ID: 165815195
• Update Time: 2025-08-04

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid
• EN300-1483327
• 2171895-40-0
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-19(16-26(31)30-15-7-6-8-20(30)13-14-27(32)33)17-29-28(34)35-18-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-5,9-12,19-20,25H,6-8,13-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： RLCVQJNBFCBGHZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid

Introduction to 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic Acid (CAS No. 2171895-40-0)

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171895-40-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The piperidine moiety is a common pharmacophore in drug design due to its ability to mimic the binding pockets of biological targets such as enzymes and receptors. In this compound, the piperidine ring is further modified with a 1-(4-(Fmoc-amino)-3-methylbutanoyl)piperidin-2-yl substituent, which introduces both hydrophobic and polar interactions into the molecule. This dual nature is particularly advantageous for optimizing binding affinity and selectivity in drug candidates.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical feature of this compound. Fmoc is widely used in peptide synthesis as an protecting group for amino acids, but it also serves as a valuable tool in medicinal chemistry for designing molecules with enhanced solubility and metabolic stability. The Fmoc moiety in this compound likely contributes to its overall pharmacokinetic profile, making it a promising candidate for further development.

The side chain of the molecule incorporates an amino group that is further functionalized with a methylbutanoyl moiety. This structural element can influence the compound's interactions with biological targets by introducing additional hydrogen bonding capabilities. The combination of these features makes 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid a versatile scaffold for exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have shown that the piperidine ring and the Fmoc group can interact favorably with specific residues in target proteins, leading to strong binding affinities. Additionally, the presence of multiple hydrogen bond donors and acceptors in the molecule enhances its ability to form stable interactions with biological targets.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological activities. For instance, modifications to the side chain have been shown to modulate receptor binding affinities, leading to improved therapeutic efficacy. These findings highlight the potential of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Given its structural complexity and potential therapeutic applications, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}propanoic acid represents an exciting area of research in medicinal chemistry. Further studies are warranted to explore its full pharmacological profile and develop novel drug candidates based on this scaffold.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze large datasets to identify optimal modifications that enhance pharmacological activity while minimizing off-target effects. This approach has already led to significant breakthroughs in developing new therapeutic agents.

Future research directions may include exploring analogs of this compound with different substituents to optimize their pharmacokinetic properties. Additionally, investigating the role of stereochemistry in determining biological activity could provide valuable insights into designing more effective drugs.

In conclusion, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylopropanoic acid (CAS No. 2171895400) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for developing novel therapeutic agents targeting various diseases.